Cas no 1305712-51-9 (2,2,2-trifluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride)

• Product Name: 2,2,2-trifluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride
• CAS No: 1305712-51-9
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• CID: 4587115
• Update Time: 2025-05-20

2,2,2-trifluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride
• 2,2,2-Trifluoro-1-(pyrrolidin-2-yl)ethanol hydrochloride

• Inchi： 1S/C6H10F3NO.ClH/c7-6(8,9)5(11)4-2-1-3-10-4;/h4-5,10-11H,1-3H2;1H
• InChI Key： GYVFTVZQDYZBDZ-UHFFFAOYSA-N
• SMILES： C(C1NCCC1)(O)C(F)(F)F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2,2,2-trifluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride

Introduction to 2,2,2-trifluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride (CAS No. 1305712-51-9)

2,2,2-trifluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride, identified by the CAS number 1305712-51-9, is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound represents a unique structural motif that combines the versatility of the pyrrolidine ring system with the electron-withdrawing and lipophilic properties of fluorine substituents. The hydrochloride salt form enhances its solubility in aqueous media, making it a valuable candidate for further exploration in drug development.

The pyrrolidin-2-yl moiety is a key feature of this compound, contributing to its potential bioactivity. Pyrrolidine derivatives are well-documented scaffolds in medicinal chemistry, often exhibiting a wide range of pharmacological properties. The presence of fluorine atoms at the 2-position of the ethyl chain introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. This structural design has been strategically employed to optimize pharmacokinetic profiles and enhance binding affinity.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve metabolic stability, bioavailability, and binding affinity. The incorporation of fluorine atoms into drug molecules has been extensively studied, and 2,2,2-trifluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride is no exception. Its unique structure positions it as a promising candidate for further investigation in various therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. The combination of the pyrrolidine ring and fluorine substituents suggests that it may interact with neurotransmitter receptors or other CNS targets. Preliminary studies have hinted at its potential as an intermediate in the synthesis of novel psychoactive agents or neuroprotective compounds. The hydrochloride salt form further facilitates its use in in vitro and in vivo studies, ensuring better solubility and stability.

The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles in drug design. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding interactions. In 2,2,2-trifluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride, this group is strategically positioned to influence both electronic and steric properties, making it a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have enabled more efficient screening and optimization of fluorinated compounds. Virtual screening techniques have been employed to identify potential binding sites and assess the compound's interaction with biological targets. These computational approaches have complemented experimental efforts, providing valuable insights into the structure-activity relationships (SAR) of 2,2,2-trifluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have been adapted to incorporate fluorine atoms efficiently while maintaining functional group integrity. Advances in catalytic processes have also contributed to more sustainable synthetic routes, reducing waste and improving atom economy.

In conclusion, 2,2,2-trifluoro-1-(pyrrolidin-2-yl)ethan-1-ol hydrochloride (CAS No. 1305712-51-9) represents a significant advancement in fluorinated pyrrolidine chemistry. Its unique structural features and potential bioactivity make it a valuable asset for pharmaceutical research. As interest in fluorinated compounds continues to grow, this compound is poised to play a crucial role in the development of next-generation therapeutics.